RO5256390

• Molecular Formula: C13H18N2O
• Molecular Weight: 218.29 g/mol
• InChI: InChI=1S/C13H18N2O/c1-2-10(11-6-4-3-5-7-11)8-12-9-16-13(14)15-12/h3-7,10,12H,2,8-9H2,1H3,(H2,14,15)/t10-,12-/m0/s1
• InChIKey: IXDKFUBXESWHSL-JQWIXIFHSA-N

RO5256390: A Selective TAAR1 Full Agonist Tool Compound for Neuropsychiatric and Addiction Research

RO5256390 is a synthetic small-molecule agonist of the trace amine-associated receptor 1 (TAAR1), a G-protein-coupled receptor (GPCR) that negatively regulates dopaminergic and serotonergic neurotransmission [1]. Developed by Hoffmann-La Roche, RO5256390 belongs to the 2-aminooxazoline chemical class and exhibits full agonist activity at human, rat, and cynomolgus monkey TAAR1, while functioning as a high-efficacy partial agonist at mouse TAAR1 [2]. The compound displays high affinity for TAAR1 across species (Ki = 0.9 nM mouse, 4.1 nM human, 9.1 nM rat, 24 nM monkey) and has been profiled for selectivity against a panel of 112 receptors, channels, and transporters plus 42 enzymes [3]. RO5256390 blocks psychostimulant-induced hyperlocomotion, suppresses cocaine reinforcement and relapse, and produces brain activation patterns reminiscent of the antipsychotic olanzapine, positioning it as a key research tool for schizophrenia, substance use disorders, and stress-related neuropsychiatric conditions [4].

Selectivity TAAR1-selective full agonist without 5-HT1A cross-talk; cleaner tool than ulotaront

Pathway Maximal TAAR1-cAMP engagement; full intrinsic efficacy vs partial agonists

CNS Model ~11:1 brain/plasma ratio supports in vivo CNS target engagement studies

• [1] Galley G, Beurier A, Décoret G, et al. Discovery and Characterization of 2-Aminooxazolines as Highly Potent, Selective, and Orally Active TAAR1 Agonists. ACS Med Chem Lett. 2016;7(2):192-197. PMID: 26985297. View Source
• [2] Wikipedia contributors. RO5256390. Wikipedia, The Free Encyclopedia. Accessed 2026. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. RO5256390 Ligand Page. Ligand ID: 10722. View Source
• [4] Revel FG, Moreau JL, Pouzet B, et al. A new perspective for schizophrenia: TAAR1 agonists reveal antipsychotic- and antidepressant-like activity, improve cognition and control body weight. Mol Psychiatry. 2013;18(5):543-556. PMID: 22641179. View Source

Why RO5256390 Cannot Be Substituted with Another TAAR1 Agonist: Functional Selectivity, Intrinsic Efficacy, and Neurocircuitry Divergence

TAAR1 agonists are not a homogeneous class: RO5256390, RO5263397, RO5203648, RO5166017, and ulotaront (SEP-363856) exhibit fundamentally divergent pharmacological profiles despite sharing a nominal target. RO5256390 is functionally selective for TAAR1 with no activity at 5-HT1A receptors, whereas ulotaront is a clinical-stage dual TAAR1/5-HT1A agonist [1]. Within the 2-aminooxazoline series, RO5256390 is a full agonist at human TAAR1 (relative efficacy 0.81 vs β-PEA), while RO5263397 and RO5203648 are partial agonists [2]. In vivo, acute RO5256390 suppresses firing of dorsal raphe serotonin and ventral tegmental area dopamine neurons, while the partial agonist RO5263397 stimulates these same neuronal populations—and RO5263397 can reverse and prevent RO5256390's inhibitory effects [3]. Furthermore, RO5256390 directly binds the dopamine transporter (DAT) and inhibits dopamine uptake, whereas ulotaront does not [4]. These pharmacological differences produce distinct neurobiological signatures that preclude simple interchangeability in research applications.

Target Compound

RO5256390

Selective TAAR1 full agonist; suppresses monoamine neuron firing acutely; directly binds DAT and inhibits uptake.

Common Substitute

Ulotaront / RO5263397

Ulotaront has dual TAAR1/5-HT1A activity; RO5263397 is a partial agonist that stimulates monoamine firing acutely. Opposing neurocircuitry effects preclude direct replacement.

• [1] Liu H, Zheng Y, Wang Y, et al. Recognition of methamphetamine and other amines by trace amine receptor TAAR1. Nature. 2023;624:663-671. DOI: 10.1038/s41586-023-06775-1. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. RO5256390 Ligand Page. Ligand ID: 10722. [EC50/relative efficacy data] View Source
• [3] Grinchii D, Hoener MC, Khoury T, et al. Effects of acute and chronic administration of trace amine-associated receptor 1 (TAAR1) ligands on in vivo excitability of central monoamine-secreting neurons in rats. Mol Psychiatry. 2022;27(12):4861-4868. PMID: 36045279. View Source
• [4] Huey JK, Shi X, Schutzer WE, Janowsky A, Abbas AI. Trace amine-associated receptor 1 agonists differentially regulate dopamine transporter function. Neurochem Int. 2025. DOI: 10.1016/j.neuint.2025.105947. View Source

Quantitative Differentiation Evidence for RO5256390 vs. Key TAAR1 Agonist Comparators

Functional TAAR1 Selectivity: RO5256390 Has No 5-HT1A Agonist Activity vs. Ulotaront (SEP-363856)

RO5256390 is a TAAR1-selective agonist with no detectable functional activity at the serotonin 5-HT1A receptor, as demonstrated by cryo-EM structural analysis and functional assays (Gi protein dissociation and Glo-sensor assays) in the Nature 2023 study [1]. In contrast, the clinical-stage comparator ulotaront (SEP-363856) is a dual TAAR1/5-HT1A agonist. Under identical assay conditions, RO5256390 produced no activation of 5-HT1AR, while 5-HT (reference agonist) produced robust responses [1]. This selectivity is structurally encoded: RO5256390 inserts deep into the TAAR1 orthosteric binding pocket formed by D103³ˣ³², S107³ˣ³⁶, W264⁶ˣ⁴⁸, and Y294⁷ˣ⁴³, a binding mode incompatible with 5-HT1A receptor activation [1]. The IUPHAR/BPS Guide to Pharmacology confirms selectivity via a 112-receptor/channel/transporter and 42-enzyme counter-screening panel with minimal off-target activity [2].

TAAR1 Selectivity vs 5-HT1A

Head-to-head

No detectable 5-HT1A activation (cryo-EM, Gi dissociation, Glo-sensor assays)

RO5256390

TAAR1-only; hTAAR1 EC50 17 nM

Ulotaront

Dual TAAR1/5-HT1A agonist; robust 5-HT1A signal

Supports cleaner TAAR1 mechanistic studies without serotonergic confound.

Validated in recombinant HEK293 cells (Nature, 2023).

Evidence Dimension	Functional activity at 5-HT1A receptor
Target Compound Data	No functional activation of 5-HT1AR in Gi protein dissociation assay or Glo-sensor assay
Comparator Or Baseline	Ulotaront (SEP-363856): robust 5-HT1A activation under identical conditions; 5-HT used as reference agonist
Quantified Difference	Qualitative difference: RO5256390 = no activity at 5-HT1AR; Ulotaront = dual TAAR1/5-HT1A agonist activity. RO5256390 EC50 at human TAAR1 = 17 nM with no corresponding 5-HT1A signal.
Conditions	Cryo-EM structures of human TAAR1-Gs protein complexes; Gi protein dissociation assay; Glo-sensor cAMP assay in recombinant HEK293 cells (Nature, 2023)

Why This Matters

For researchers seeking to isolate TAAR1-mediated effects without serotonergic confounds, RO5256390 provides a cleaner pharmacological tool than ulotaront, whose 5-HT1A component complicates mechanistic interpretation and contributed to ambiguous Phase III clinical outcomes.

• [1] Liu H, Zheng Y, Wang Y, et al. Recognition of methamphetamine and other amines by trace amine receptor TAAR1. Nature. 2023;624:663-671. DOI: 10.1038/s41586-023-06775-1. Extended Data Fig. 6: Molecular mechanism of the high potency and selectivity of RO5256390. PMID: 37935377. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. RO5256390 Ligand Page. Ligand ID: 10722. Selectivity profiled against 112-receptor/channel/transporter and 42-enzyme panel. View Source

Full Agonist Intrinsic Efficacy at Human TAAR1: RO5256390 vs. Partial Agonists RO5263397 and RO5203648

RO5256390 functions as a full agonist at human TAAR1 (EC50 = 17 nM, pEC50 = 7.77, relative efficacy = 0.81 vs. β-phenylethylamine) and rat TAAR1 (EC50 = 35 nM, pEC50 = 7.46, relative efficacy = 0.76) in recombinant HEK293 cell cAMP accumulation assays [1]. The closely related 2-aminooxazoline RO5263397, while equipotent at human TAAR1 (EC50 = 17 nM), acts as a partial agonist with distinct in vivo pharmacology . RO5203648, another partial agonist from the same chemical series, binds with Ki values of 0.5 nM (mouse), 1.0 nM (rat), 6.8 nM (human), and 2.6 nM (monkey) TAAR1 [2]. Critically, RO5256390's full agonism translates to species-dependent pharmacology: it is a full agonist at human, rat, and cynomolgus monkey TAAR1 but a high-efficacy partial agonist at mouse TAAR1 (EC50 = 1.3 nM, relative efficacy = 0.59), a distinction that must be considered when selecting preclinical models [1].

Intrinsic Efficacy

Cross-study comparable

Full agonist at human TAAR1
Relative efficacy 0.81 vs β-PEA
EC50 = 17 nM

Maximal pathway engagement; distinct from partial agonists RO5263397/RO5203648.

cAMP accumulation in HEK293; species differences noted for mouse TAAR1.

Evidence Dimension	Intrinsic efficacy (full vs. partial agonism) at human TAAR1
Target Compound Data	RO5256390: hTAAR1 EC50 = 17 nM, relative efficacy = 0.81 (full agonist); rTAAR1 EC50 = 35 nM, relative efficacy = 0.76 (full agonist)
Comparator Or Baseline	RO5263397: hTAAR1 EC50 = 17 nM (partial agonist); RO5203648: hTAAR1 Ki = 6.8 nM (partial agonist); β-PEA: relative efficacy = 1.0 (reference full agonist)
Quantified Difference	RO5256390 relative efficacy at hTAAR1 = 0.81 vs. β-PEA = 1.0; RO5263397 and RO5203648 are partial agonists (relative efficacy < 1.0 vs. β-PEA; exact values not uniformly reported). RO5256390 is >500-fold selective vs. α2A adrenergic receptor.
Conditions	Recombinant human, rat, mouse, and cynomolgus monkey TAAR1 expressed in HEK293 cells; cAMP accumulation measured by luminometer after 30 min (ACS Med Chem Lett, 2016)

Why This Matters

Full vs. partial agonism at TAAR1 produces qualitatively different neurophysiological outcomes (see Evidence Item 3), making RO5256390 the appropriate choice for studies requiring maximal TAAR1 pathway engagement rather than submaximal receptor activation.

• [1] Galley G, Beurier A, Décoret G, et al. Discovery and Characterization of 2-Aminooxazolines as Highly Potent, Selective, and Orally Active TAAR1 Agonists. ACS Med Chem Lett. 2016;7(2):192-197. PMID: 26985297. ChEMBL data via IUPHAR/BPS Guide to Pharmacology Ligand ID 10722. View Source
• [2] Revel FG, Moreau JL, Pouzet B, et al. A new perspective for schizophrenia: TAAR1 agonists reveal antipsychotic- and antidepressant-like activity, improve cognition and control body weight. Mol Psychiatry. 2013;18(5):543-556. PMID: 22641179. [RO5203648 Ki data] View Source

Divergent Acute Electrophysiology: RO5256390 Suppresses Monoamine Neurons While RO5263397 Stimulates Them

In a direct within-study comparison using single-unit electrophysiology in anesthetized rats, acute intravenous RO5256390 suppressed the firing of serotonin (5-HT) neurons in the dorsal raphe nucleus (DRN) and dopamine neurons in the ventral tegmental area (VTA), whereas acute RO5263397 stimulated these same neuronal populations [1]. This bidirectional modulation was pharmacologically validated: the suppressive effect of RO5256390 was reversed by subsequent administration of RO5263397 and prevented by prior administration of RO5263397 [1]. Neither compound altered locus coeruleus noradrenaline neuron excitability, confirming pathway specificity [1]. Under chronic oral administration (14 days), RO5256390 produced a qualitatively different effect, increasing excitability of both DRN 5-HT and VTA dopamine neurons compared to vehicle-treated controls, demonstrating a temporal adaptation not observed with acute dosing [1].

Acute Electrophysiology

Head-to-head

Opposite acute effects on monoamine neurons

RO5256390 (i.v.)

Suppresses DRN 5-HT and VTA DA firing

RO5263397 (i.v.)

Stimulates DRN 5-HT and VTA DA firing

Full vs partial agonism drives divergent neurophysiology; critical for model interpretation.

Single-unit recording in anesthetized rats (Mol Psychiatry, 2022).

Evidence Dimension	Acute effect on in vivo monoamine neuron excitability
Target Compound Data	Acute RO5256390 (i.v.): suppressed 5-HT (DRN) and dopamine (VTA) neuron firing; Chronic RO5256390 (14-day oral): increased excitability of 5-HT and dopamine neurons
Comparator Or Baseline	Acute RO5263397 (i.v.): stimulated 5-HT (DRN) and dopamine (VTA) neuron firing; RO5263397 reversed and prevented RO5256390's suppressive effects
Quantified Difference	Qualitatively opposite direction of effect: acute RO5256390 = inhibition; acute RO5263397 = stimulation. Both compared to basal activity of the same neuron (within-subject design).
Conditions	Single-unit electrophysiology in anesthetized male rats; i.v. administration for acute experiments; 14-day oral administration for chronic RO5256390 experiments (Molecular Psychiatry, 2022)

Why This Matters

This finding demonstrates that full (RO5256390) and partial (RO5263397) TAAR1 agonism produce functionally opposite acute neurophysiological outcomes despite targeting the same receptor, making compound selection critical for experiments probing TAAR1-mediated modulation of monoamine circuitry.

• [1] Grinchii D, Hoener MC, Khoury T, et al. Effects of acute and chronic administration of trace amine-associated receptor 1 (TAAR1) ligands on in vivo excitability of central monoamine-secreting neurons in rats. Mol Psychiatry. 2022;27(12):4861-4868. PMID: 36045279. View Source

DAT Binding and Dopamine Uptake Inhibition: RO5256390 vs. Ulotaront and RO5166017

RO5256390 directly binds the dopamine transporter (DAT) and inhibits dopamine uptake, a property not shared by the clinical-stage TAAR1/5-HT1A dual agonist ulotaront [1]. In a systematic comparison of three TAAR1 agonists, RO5166017 and RO5256390 directly bound DAT and inhibited dopamine uptake, while ulotaront did not [1]. In cultured cells and rodent synaptosomes, pretreatment with RO5256390 reduced dopamine uptake by approximately half, while RO5166017 pretreatment increased dopamine uptake by a similar magnitude [1]. Furthermore, RO5166017—but not RO5256390 or ulotaront—increased amphetamine-induced dopamine efflux in a TAAR1-dependent manner [1]. RO5166017 pretreatment increased cell-surface DAT by approximately 15% via a TAAR1-dependent mechanism, an effect not observed with RO5256390 [1].

DAT Binding & Uptake

Head-to-head

Direct DAT binding; dopamine uptake inhibition (~50%)

Ulotaront

No direct DAT binding; TAAR1-dependent uptake reduction

RO5166017

Increases dopamine uptake; enhances amphetamine efflux

Unique intermediate profile for isolating TAAR1-mediated DAT modulation.

Cultured cells and rodent synaptosomes (Neurochem Int, 2025).

Evidence Dimension	Direct DAT binding and functional effect on dopamine uptake
Target Compound Data	RO5256390: directly binds DAT; inhibits dopamine uptake; reduces dopamine uptake by ~50% after pretreatment; does not increase amphetamine-induced dopamine efflux; does not increase cell-surface DAT
Comparator Or Baseline	Ulotaront: does not directly bind DAT; reduces dopamine uptake by ~50% after pretreatment (TAAR1-dependent). RO5166017: directly binds DAT; increases dopamine uptake by ~50% after pretreatment; increases amphetamine-induced DA efflux; increases cell-surface DAT by ~15%
Quantified Difference	RO5256390 vs. ulotaront: direct DAT binding present vs. absent. RO5256390 vs. RO5166017: opposite direction of dopamine uptake modulation (~50% decrease vs. ~50% increase) despite both being full TAAR1 agonists.
Conditions	Cultured cells and rodent synaptosomes; dopamine uptake assays; surface biotinylation for DAT trafficking; TAAR1-dependence confirmed with EPPTB antagonist (Neurochemistry International, 2025)

Why This Matters

Among TAAR1 agonists, RO5256390 occupies a unique intermediate position—directly binding DAT and inhibiting uptake (unlike ulotaront) while not enhancing amphetamine-induced dopamine efflux or DAT surface trafficking (unlike RO5166017)—making it the preferred tool for studies isolating TAAR1-mediated DAT modulation without confounding efflux or trafficking effects.

• [1] Huey JK, Shi X, Schutzer WE, Janowsky A, Abbas AI. Trace amine-associated receptor 1 agonists differentially regulate dopamine transporter function. Neurochem Int. 2025. DOI: 10.1016/j.neuint.2025.105947. PMID: 39153650. View Source

Superior Brain Penetration: RO5256390 Brain/Plasma Ratio ~11:1 vs. RO5263397 with Higher Plasma Protein Binding

RO5256390 demonstrates a brain/plasma concentration ratio of approximately 11:1 in mice, indicating highly efficient CNS penetration [1]. While RO5256390 exhibits low to moderate oral bioavailability, this is improved with intraperitoneal and intramuscular administration in mouse and monkey, respectively [1]. In direct pharmacokinetic comparison, RO5263397 showed moderate to high oral bioavailability and a high protein-unbound fraction, whereas RO5256390 displayed a moderate to high volume of distribution at steady state and an elimination half-life of several hours, parameter differences that may favor RO5256390 for studies requiring sustained brain target engagement [1]. Both compounds exhibit drug-like physicochemical properties with good oral bioavailability in the 2-aminooxazoline class [2].

Brain Penetration

Cross-study comparable

Brain/Plasma Ratio ~11:1 in mice

Superior CNS exposure supports robust behavioral pharmacology studies.

PK parameters in C57BL/6 mice, Wistar rats, and cynomolgus monkeys.

Evidence Dimension	Brain/plasma concentration ratio and CNS pharmacokinetic profile
Target Compound Data	RO5256390: brain/plasma ratio ~11:1 (mouse); low to moderate oral bioavailability; moderate to high Vss; elimination half-life of several hours; high brain penetration
Comparator Or Baseline	RO5263397: moderate to high oral bioavailability; moderate to high Vss; high protein-unbound fraction; elimination half-life of several hours (specific brain/plasma ratio not reported in same study)
Quantified Difference	RO5256390 brain concentration ~11× higher than plasma concentration in mice. RO5256390 oral bioavailability is lower than RO5263397 but brain/plasma ratio superior.
Conditions	Pharmacokinetic parameters derived in C57BL/6 mice, Wistar rats, and Cynomolgus monkeys; mean plasma concentrations from n=2 (mouse), n=2 (rat), n=3 (monkey) animals per dose route (Revel et al., Mol Psychiatry, 2013; Table 2)

Why This Matters

For CNS-targeted research applications, RO5256390's ~11-fold brain enrichment ensures robust target engagement at TAAR1-expressing brain regions, making it the preferred choice when brain exposure is a critical experimental parameter, particularly for behavioral pharmacology studies.

• [1] Revel FG, Moreau JL, Pouzet B, et al. A new perspective for schizophrenia: TAAR1 agonists reveal antipsychotic- and antidepressant-like activity, improve cognition and control body weight. Mol Psychiatry. 2013;18(5):543-556. Table 2: Pharmacokinetic properties of RO5256390 and RO5263397. PMID: 22641179. View Source
• [2] Galley G, Beurier A, Décoret G, et al. Discovery and Characterization of 2-Aminooxazolines as Highly Potent, Selective, and Orally Active TAAR1 Agonists. ACS Med Chem Lett. 2016;7(2):192-197. PMID: 26985297. View Source

Cocaine Addiction Models: RO5256390 Dose-Dependently Suppresses Cocaine Reinforcement and Relapse with Comparable Efficacy to RO5203648

RO5256390 (full TAAR1 agonist) and RO5203648 (partial TAAR1 agonist) were directly compared in rat cocaine self-administration and relapse models. Both compounds dose-dependently (0, 3, 10 mg/kg i.p.) produced downward shifts in the cocaine dose-response curve across five unit-injection doses (0.03, 0.1, 0.2, 0.45, and 1 mg/kg/infusion), indicating decreased cocaine reinforcing efficacy [1]. In a model of context-induced relapse, both RO5256390 and RO5203648 dose-dependently suppressed cocaine seeking after a 2-week withdrawal period from chronic cocaine self-administration, without altering responding maintained by natural reward [2]. Additionally, RO5256390 and RO5263397 dose-dependently prevented cocaine-induced lowering of intracranial self-stimulation (ICSS) thresholds [1]. At doses that effectively suppressed cocaine seeking (3-10 mg/kg i.p.), neither compound produced motoric side effects or affected natural reward responding [2].

Cocaine Addiction Models

Head-to-head

Dose-dependently suppresses cocaine reinforcement and relapse at 3-10 mg/kg i.p.

RO5256390

Full agonist; comparable efficacy to partial agonist RO5203648

Reference

No effect on natural reward responding at tested doses

Robust tool for substance use disorder research; model-response context established.

Male rat self-administration and reinstatement paradigms.

Evidence Dimension	Suppression of cocaine self-administration and cocaine-primed reinstatement
Target Compound Data	RO5256390 (0, 3, 10 mg/kg i.p.): dose-dependent downward shift of cocaine self-administration dose-response curve; dose-dependent suppression of context-induced cocaine seeking after 2-week withdrawal; prevention of cocaine-induced ICSS threshold lowering
Comparator Or Baseline	RO5203648 (0, 3, 10 mg/kg i.p.): comparable dose-dependent downward shift of cocaine dose-response curve and suppression of cocaine seeking; RO5263397: comparable prevention of cocaine-induced ICSS threshold lowering
Quantified Difference	Both full (RO5256390) and partial (RO5203648) TAAR1 agonists produce qualitatively and quantitatively similar suppression of cocaine reinforcement. Effective dose range = 3-10 mg/kg i.p. for both compounds.
Conditions	Male rats; cocaine self-administration (5 unit-injection doses: 0.03-1 mg/kg/infusion); context-induced relapse after 2-week withdrawal; ICSS threshold assessment (Neuropsychopharmacology, 2014; 2015)

Why This Matters

RO5256390 provides a full-agonist tool for addiction research with robust in vivo efficacy equivalent to partial agonists in cocaine models, enabling studies that probe whether full TAAR1 engagement offers advantages over partial agonism for specific aspects of substance use disorder pathophysiology.

• [1] Pei Y, Mortas P, Hoener MC, Canales JJ. Selective activation of the trace amine-associated receptor 1 decreases cocaine's reinforcing efficacy and prevents cocaine-induced changes in brain reward thresholds. Prog Neuropsychopharmacol Biol Psychiatry. 2015;63:70-75. DOI: 10.1016/j.pnpbp.2015.06.003. View Source
• [2] Pei Y, Lee J, Leo D, Gainetdinov RR, Hoener MC, Canales JJ. Activation of the trace amine-associated receptor 1 prevents relapse to cocaine seeking. Neuropsychopharmacology. 2014;39(10):2299-2308. PMID: 24722355. View Source

Recommended Research and Procurement Applications for RO5256390 Based on Quantitative Differentiation Evidence

TAAR1 Receptor Selectivity Profiling and Screening Cascades Requiring a 5-HT1A-Free Reference Agonist

For laboratories conducting TAAR1-targeted drug discovery or selectivity screening cascades, RO5256390 is the preferred reference full agonist because it provides clean TAAR1 activation without 5-HT1A receptor cross-talk. Unlike ulotaront (SEP-363856), whose dual TAAR1/5-HT1A pharmacology confounds target deconvolution, RO5256390 has been structurally validated by cryo-EM to selectively occupy the TAAR1 orthosteric pocket [1]. Its comprehensive selectivity profile—screened against 112 receptors, channels, and transporters plus 42 enzymes with minimal off-target hits [2]—makes it an ideal positive control for TAAR1 cAMP accumulation assays (human EC50 = 17 nM) and for calibrating TAAR1 occupancy in competitive binding studies (human Ki = 4.1 nM) . Researchers comparing novel TAAR1 ligands should include RO5256390 as the full-agonist benchmark to contextualize intrinsic efficacy relative to this well-characterized standard.

In Vivo Electrophysiology Studies of TAAR1-Mediated Monoaminergic Circuit Modulation

RO5256390 is the compound of choice for electrophysiology studies investigating TAAR1-mediated regulation of midbrain monoamine systems, owing to its well-characterized, bidirectional effects on neuronal excitability [1]. Acute administration reliably suppresses 5-HT (DRN) and dopamine (VTA) neuron firing, while chronic 14-day oral administration increases excitability of these same populations [1]. This temporal divergence—which is not recapitulated by the partial agonist RO5263397 (which acutely stimulates rather than suppresses these neurons)—makes RO5256390 uniquely suited for studies of TAAR1-mediated neuroplasticity and adaptive changes in monoamine circuitry. The compound's ~11:1 brain/plasma ratio ensures robust CNS exposure for in vivo electrophysiology protocols [2]. For experimental designs requiring reversal of TAAR1-mediated suppression, RO5263397 can be co-administered to pharmacologically validate target engagement [1].

Cocaine and Psychostimulant Addiction Models: Self-Administration, Reinstatement, and ICSS Paradigms

RO5256390 is extensively validated in gold-standard addiction models including cocaine self-administration dose-response curves, context-induced reinstatement of cocaine seeking, and intracranial self-stimulation (ICSS) threshold paradigms [1]. At doses of 3-10 mg/kg i.p., RO5256390 produces robust, dose-dependent suppression of cocaine's reinforcing and rewarding effects without altering natural reward responding [2]. Its unique DAT interaction profile—direct DAT binding with dopamine uptake inhibition, but without enhancing amphetamine-induced efflux or DAT surface trafficking (unlike RO5166017) —makes it the most appropriate TAAR1 tool compound for dissecting the receptor's role in cocaine's neurochemical effects independent of amphetamine-like DAT modulation. Researchers comparing full vs. partial TAAR1 agonism in addiction models should pair RO5256390 with RO5203648 or RO5263397 as partial-agonist comparators [2].

Stress-Induced Neuropsychiatric Models: Anxiety, Depression, and CREB-Mediated Neuroprotection

RO5256390 has demonstrated efficacy in the chronic unpredictable stress (CUS) model, where administration at 0.5, 1, and 2 mg/kg i.p. attenuated CUS-induced anxiety and depression-like behaviors, normalized brain oxidative stress markers, and reduced pro-inflammatory cytokines elevated by chronic stress [1]. Critically, the neuroprotective effects of RO5256390 were abolished by pretreatment with the CREB inhibitor 666-15 (10 mg/kg i.p.), establishing TAAR1-CREB signaling as the mechanistic pathway underlying its stress-resilience effects [1]. Fluoxetine (20 mg/kg p.o.) was employed as a standard reference in this paradigm, providing clinical benchmarking [1]. This validated CUS protocol, combined with RO5256390's full agonist profile and high brain penetration, makes it the TAAR1 agonist of choice for preclinical stress and depression research requiring mechanistic dissection of TAAR1-CREB signaling.

Application

Selection Property

Validation Focus

TAAR1 Selectivity Profiling

5-HT1A-free reference agonist; clean selectivity profile

cAMP accumulation assay calibration; competitive binding Ki verification

Monoamine Electrophysiology

Bidirectional acute/chronic neuron excitability modulation

DRN 5-HT and VTA DA firing rate; target engagement reversal with RO5263397

Cocaine Addiction Research

Suppression of reinforcement and relapse; DAT interaction profile

Cocaine self-administration dose-response shift; ICSS threshold normalization

Stress-Induced Neuropsychiatric Models

TAAR1-CREB signaling pathway; high brain penetration

CUS behavioral endpoints; oxidative stress and cytokine normalization

• [1] Grinchii D, Hoener MC, Khoury T, et al. Effects of acute and chronic administration of trace amine-associated receptor 1 (TAAR1) ligands on in vivo excitability of central monoamine-secreting neurons in rats. Mol Psychiatry. 2022;27(12):4861-4868. PMID: 36045279. View Source
• [2] Revel FG, Moreau JL, Pouzet B, et al. A new perspective for schizophrenia: TAAR1 agonists reveal antipsychotic- and antidepressant-like activity, improve cognition and control body weight. Mol Psychiatry. 2013;18(5):543-556. PMID: 22641179. View Source